Cas no 892633-80-6 (2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide)

• Product Name: 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide
• CAS No: 892633-80-6
• MF: C₁₇H₁₂ClFN₂O₄
• MW: 362.739586830139
• CID: 5422988
• Update Time: 2025-10-23

2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[[(2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetohydrazide
• 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide

• Inchi： 1S/C17H12ClFN2O4/c18-12-2-1-3-13(19)11(12)7-15-17(23)10-5-4-9(6-14(10)25-15)24-8-16(22)21-20/h1-7H,8,20H2,(H,21,22)
• InChI Key： YFTGLZFAGONENX-UHFFFAOYSA-N
• SMILES： C(NN)(=O)COC1C=C2OC(=CC3=C(F)C=CC=C3Cl)C(=O)C2=CC=1

Additional information on 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide

Comprehensive Analysis of 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide (CAS No. 892633-80-6)

The compound 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide (CAS No. 892633-80-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzofuran core and a hydrazide functional group, makes it a subject of interest for scientists exploring novel bioactive molecules. Recent trends in drug discovery emphasize the importance of such hybrid structures, particularly in targeting enzyme inhibition and receptor modulation.

In the context of current research, 892633-80-6 has garnered attention due to its structural similarity to known anti-inflammatory and antioxidant agents. The presence of the chloro-fluorophenyl moiety enhances its binding affinity to biological targets, a feature often sought after in the development of small-molecule therapeutics. Researchers are particularly intrigued by its potential applications in neurodegenerative disease research, where oxidative stress and inflammation play critical roles. This aligns with the growing public interest in brain health and cognitive longevity, topics frequently searched in scientific and healthcare forums.

From a synthetic chemistry perspective, the Z-configuration of the methylidene group in 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide is crucial for its stereochemical stability. This configuration is often associated with improved bioavailability and metabolic resistance, key factors in drug design. The compound’s acetohydrazide side chain further contributes to its versatility, enabling derivatization for structure-activity relationship (SAR) studies. Such studies are pivotal in optimizing lead compounds for clinical trials, a process highly relevant to the pharmaceutical industry’s focus on precision medicine.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 892633-80-6. With increasing regulatory pressure on sustainable synthesis, researchers are exploring eco-friendly routes to synthesize such molecules. This ties into broader societal concerns about chemical safety and environmental impact, frequently queried in public and academic searches. The compound’s potential for biodegradability and low ecotoxicity could position it favorably in future agrochemical applications, where crop protection agents must balance efficacy with ecological responsibility.

Analytical characterization of 2-{(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetohydrazide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for verifying purity and confirming structural integrity, particularly given the compound’s sensitivity to photoisomerization. Stability studies under varying pH and temperature conditions are critical for its potential formulation, a topic of high relevance to pharmaceutical development professionals.

In summary, CAS No. 892633-80-6 represents a compelling case study in modern medicinal chemistry, bridging gaps between molecular design, therapeutic potential, and environmental sustainability. Its multifaceted applications resonate with current scientific priorities, making it a valuable subject for further investigation and discussion in peer-reviewed literature and industry reports.